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Introduction
Babassuamide DEA is a diethanolamide derived from the fatty acids of babassu oil (Orbignya

Oleifera Seed Oil).[1] It is a nonionic surfactant widely utilized in the personal care industry for

its excellent foam-boosting, viscosity-enhancing, and emulsifying properties.[2][3] These

characteristics make it a valuable ingredient in the formulation of high-foaming cleansers such

as shampoos, facial washes, and body washes. This document provides detailed application

notes and experimental protocols for the formulation and evaluation of high-foaming cleansers

incorporating babassuamide DEA.

Disclaimer: Specific quantitative performance data for babassuamide DEA is not readily

available in the public domain. The data presented in the following tables are illustrative and

based on the typical performance of closely related fatty acid alkanolamides, such as

Cocamide DEA. This information is provided for representative purposes to guide formulation

development and should be confirmed through empirical testing with babassuamide DEA.
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Foam Booster and Stabilizer: Babassuamide DEA significantly enhances the foam volume

and stability of cleanser formulations, particularly when used in conjunction with anionic

surfactants like sodium laureth sulfate (SLES).[4][5] It contributes to a dense, creamy lather

that is aesthetically pleasing to consumers.

Viscosity Modifier: It effectively increases the viscosity of liquid cleansers, contributing to a

richer product texture and improved handling characteristics.[3][4]

Emulsifier and Stabilizer: Babassuamide DEA helps to emulsify oils and other non-aqueous

ingredients within the formulation, preventing separation and ensuring product stability.[5]

Mildness Enhancer: When formulated correctly, it can help to reduce the irritation potential of

harsher anionic surfactants.

Formulation Guidelines:
Concentration: Typical use levels for babassuamide DEA in rinse-off products range from

1% to 10%. The exact concentration will depend on the desired foaming and viscosity

characteristics of the final product.

Surfactant Systems: Babassuamide DEA works synergistically with a variety of primary

surfactants. It is commonly formulated with anionic surfactants (e.g., Sodium Laureth Sulfate,

Sodium Cocoyl Isethionate) and amphoteric surfactants (e.g., Cocamidopropyl Betaine) to

create a well-rounded cleansing system with good foaming, mildness, and viscosity.

pH: Cleanser formulations containing babassuamide DEA are typically adjusted to a pH

range of 5.5 to 7.0 to be compatible with the skin's natural pH.

Sulfate-Free Formulations: Babassuamide DEA can be effectively used in sulfate-free

formulations to boost the often-weaker foaming performance of alternative anionic

surfactants.

Data Presentation
Table 1: Illustrative Effect of Babassuamide DEA Concentration on Foam Volume
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Babassuamide
DEA Concentration
(% w/w)

Primary Surfactant
System

Initial Foam
Volume (mL)

Foam Volume after
5 min (mL)

0

12% SLES, 4%

Cocamidopropyl

Betaine

150 110

2

12% SLES, 4%

Cocamidopropyl

Betaine

180 155

4

12% SLES, 4%

Cocamidopropyl

Betaine

210 190

6

12% SLES, 4%

Cocamidopropyl

Betaine

225 210

Table 2: Illustrative Effect of Babassuamide DEA Concentration on Viscosity

Babassuamide DEA
Concentration (% w/w)

Primary Surfactant System Viscosity (cP) at 25°C

0
12% SLES, 4%

Cocamidopropyl Betaine
800

2
12% SLES, 4%

Cocamidopropyl Betaine
2500

4
12% SLES, 4%

Cocamidopropyl Betaine
4500

6
12% SLES, 4%

Cocamidopropyl Betaine
6000

Table 3: Illustrative Comparison of Foam Performance: Babassuamide DEA vs. Other Amides
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Amide (4% w/w)
Primary Surfactant
System

Initial Foam
Volume (mL)

Foam Stability (%)
after 5 min

Babassuamide DEA

(Illustrative)

12% SLES, 4%

Cocamidopropyl

Betaine

210 90.5

Cocamide DEA

12% SLES, 4%

Cocamidopropyl

Betaine

205 88.0

Cocamide MEA

12% SLES, 4%

Cocamidopropyl

Betaine

195 85.0

Experimental Protocols
Example High-Foaming Body Wash Formulation
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Phase Ingredient INCI Name Function % (w/w)

A Deionized Water Aqua Solvent q.s. to 100

A Glycerin Glycerin Humectant 3.00

A
Polyquaternium-

10

Polyquaternium-

10

Conditioning

Agent
0.20

B
Sodium Laureth

Sulfate (70%)

Sodium Laureth

Sulfate

Primary

Surfactant
17.00

B
Cocamidopropyl

Betaine (30%)

Cocamidopropyl

Betaine

Secondary

Surfactant
10.00

B
Babassuamide

DEA

Babassuamide

DEA

Foam Booster,

Viscosity

Modifier

4.00

C
Citric Acid (50%

solution)
Citric Acid pH Adjuster q.s.

C Preservative

e.g.,

Phenoxyethanol,

Ethylhexylglyceri

n

Preservative 1.00

C Fragrance Parfum Fragrance 0.50

C Sodium Chloride Sodium Chloride
Viscosity

Modifier
1.00

Formulation Procedure:
Phase A: In the main vessel, add deionized water and begin moderate agitation. Disperse

glycerin and then slowly add Polyquaternium-10, mixing until fully hydrated and uniform.

Phase B: In a separate vessel, combine Sodium Laureth Sulfate, Cocamidopropyl Betaine,

and Babassuamide DEA. Mix gently until homogeneous.

Add Phase B to Phase A with continuous, gentle mixing to avoid excessive foaming.
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Phase C: Adjust the pH to 5.5 - 6.5 using the citric acid solution.

Add the preservative and fragrance, mixing until fully incorporated.

Slowly add sodium chloride to increase viscosity to the desired level. Mix until the entire

batch is uniform.

Protocol 1: Foam Volume and Stability Testing (Modified
Ross-Miles Method)
Objective: To determine the foam generation capacity and foam stability of the cleanser

formulation.

Apparatus:

Graduated 250 mL cylinder with a stopper

Pipette or burette

Stopwatch

Ruler

Procedure:

Prepare a 1% solution of the cleanser formulation in deionized water.

Add 50 mL of the 1% cleanser solution to the 250 mL graduated cylinder.

Stopper the cylinder and shake vigorously for 30 seconds with a consistent motion (e.g., 20

inversions).

Immediately after shaking, place the cylinder on a level surface and start the stopwatch.

Record the initial foam volume (in mL) at time t=0.

Record the foam volume at t=1 minute and t=5 minutes.
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Calculate Foam Stability (%) after 5 minutes using the formula: (Foam Volume at 5 min /

Initial Foam Volume) * 100

Protocol 2: Viscosity Measurement
Objective: To measure the viscosity of the cleanser formulation.

Apparatus:

Brookfield Rotational Viscometer (or equivalent)

Appropriate spindle (e.g., RV spindle #4 or #5)

Beaker (600 mL)

Water bath for temperature control

Procedure:

Calibrate the viscometer according to the manufacturer's instructions.

Place approximately 500 mL of the cleanser formulation into a 600 mL beaker.

Allow the sample to equilibrate to a constant temperature (e.g., 25°C) using a water bath.

Select an appropriate spindle and rotational speed to obtain a torque reading between 20%

and 80%.

Attach the spindle to the viscometer and immerse it into the sample up to the immersion

mark.

Start the viscometer and allow the reading to stabilize (typically 30-60 seconds).

Record the viscosity reading in centipoise (cP).

Protocol 3: Accelerated Stability Testing
Objective: To assess the physical stability of the cleanser formulation under accelerated

conditions.
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Apparatus:

Oven capable of maintaining 40°C ± 2°C

Refrigerator capable of maintaining 4°C ± 2°C

pH meter

Viscometer

Identical transparent containers for the formulation

Procedure:

Record the initial appearance, color, odor, pH, and viscosity of the cleanser formulation.

Place samples of the formulation in the transparent containers under the following

conditions:

Room temperature (20-25°C)

Elevated temperature (40°C)

Refrigerated temperature (4°C)

Freeze-thaw cycling (e.g., 24 hours at -10°C followed by 24 hours at room temperature,

for 3 cycles)

Evaluate the samples at regular intervals (e.g., 1, 2, 4, 8, and 12 weeks) for any changes in:

Appearance (clarity, color, phase separation)

Odor

pH

Viscosity

Methodological & Application
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Compare the results to the initial measurements and the room temperature control sample.

Any significant changes may indicate potential long-term instability.

Visualizations

Phase A Preparation

Phase B Preparation Phase C Additives

Deionized Water Glycerin Polyquaternium-10 Mix Phase A

Anionic Surfactant Amphoteric Surfactant Babassuamide DEA Mix Phase B pH Adjuster Preservative Fragrance Viscosity Modifier Add Phase C

Start Formulation

Combine A and B Final QC

Click to download full resolution via product page

Caption: Workflow for High-Foaming Cleanser Formulation.
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Record Initial & Timed Foam Volume Record Viscosity (cP)

Analyze and Compare Data

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1168881?utm_src=pdf-body-img
https://www.benchchem.com/product/b1168881?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Performance Testing Workflow for Cleansers.

Accelerated Storage Conditions
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Caption: Accelerated Stability Testing Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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